Cas no 1025759-29-8 (2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic acid)

• Product Name: 2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic acid
• CAS No: 1025759-29-8
• MF: C₁₆H₁₅F₃N₂O₄
• MW: 356.296514749527
• CID: 6223747
• PubChem ID: 2956488
• Update Time: 2025-10-30

2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic acid
• 2-((furan-2-ylmethyl)amino)-4-oxo-4-((3-(trifluoromethyl)phenyl)amino)butanoic acid
• AKOS016088982
• SR-01000277737
• SR-01000277737-1
• 2-(furan-2-ylmethylamino)-4-oxo-4-[3-(trifluoromethyl)anilino]butanoic acid
• F1533-0216
• N~2~-(2-furylmethyl)-N~4~-[3-(trifluoromethyl)phenyl]asparagine
• 1025759-29-8
• AKOS002233966
• HMS1594A16

• Inchi： 1S/C16H15F3N2O4/c17-16(18,19)10-3-1-4-11(7-10)21-14(22)8-13(15(23)24)20-9-12-5-2-6-25-12/h1-7,13,20H,8-9H2,(H,21,22)(H,23,24)
• InChI Key： QBVFPPZJKYXGGZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(CC(C(=O)O)NCC1=CC=CO1)=O)(F)F

Computed Properties

• Exact Mass: 356.09839145g/mol
• Monoisotopic Mass: 356.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic acid

Professional Introduction to 2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic Acid (CAS No. 1025759-29-8)

2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic acid, with the CAS number 1025759-29-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, combines a furan-2-yl moiety with an amino group, a carbamoyl group, and a trifluoromethyl-substituted phenyl ring, making it a versatile scaffold for drug discovery and development.

The furan-2-yl group in this compound is particularly noteworthy due to its presence in numerous bioactive molecules. Furan derivatives are known for their ability to interact with biological targets in unique ways, often exhibiting potent pharmacological activity. The incorporation of the furan-2-yl moiety into the molecular framework of this compound suggests potential applications in the development of novel therapeutic agents targeting various diseases.

The presence of the amino group and the carbamoyl group further enhances the pharmacological potential of 2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic acid. Amino groups are crucial for forming hydrogen bonds and participating in ionic interactions with biological targets, while carbamoyl groups can modulate enzyme activity and receptor binding. The combination of these functional groups makes this compound a promising candidate for further investigation in medicinal chemistry.

The trifluoromethyl-substituted phenyl ring is another key feature of this compound. Trifluoromethyl groups are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity, and increase lipophilicity. The specific placement of the trifluoromethyl group on the phenyl ring in this compound may contribute to its unique pharmacokinetic properties and therapeutic efficacy.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism. One such enzyme is glutaminase, which plays a critical role in amino acid metabolism and is often overexpressed in various types of cancer. The structure of 2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic acid bears resemblance to known glutaminase inhibitors, suggesting that it may exhibit inhibitory activity against this enzyme. Preliminary studies have indeed shown that this compound can modulate glutaminase activity, potentially leading to novel therapeutic strategies for cancer treatment.

Beyond its potential application in oncology, 2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic acid may also have implications in other therapeutic areas. For instance, its molecular structure suggests that it could interact with receptors or enzymes involved in inflammatory responses, making it a candidate for developing anti-inflammatory agents. Additionally, the compound's ability to cross the blood-brain barrier could make it useful in treating neurological disorders.

The synthesis of 2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as furan derivatives and trifluoromethyl-substituted phenols. These intermediates are then coupled using various organic transformations, including condensation reactions, nucleophilic substitutions, and protecting group strategies.

The use of advanced synthetic techniques has enabled researchers to optimize the synthesis of this compound, improving both efficiency and scalability. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly useful in streamlining complex synthetic routes and enhancing reaction yields. These advancements not only facilitate the production of 2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic acid but also contribute to the broader field of organic synthesis by providing new methodologies for constructing complex molecules.

In conclusion, 2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic acid (CAS No. 1025759-29-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique molecular structure, incorporating functional groups such as the furan-2-yl moiety, amino group, carbamoyl group, and trifluoromethyl-substituted phenyl ring, makes it a promising candidate for further investigation in drug discovery. Preliminary studies suggest that this compound may have applications in treating various diseases, particularly cancer and inflammatory disorders. With ongoing research and advancements in synthetic chemistry, 2-{[(furan-2-yl)methyl]amino}-3-{[3-(trifluoromethyl)phenyl]carbamoyl}propanoic acid holds great promise for contributing to future therapeutic breakthroughs.